Cas no 461-48-3 (4-fluorobutan-2-one)

• Product Name: 4-fluorobutan-2-one
• CAS No: 461-48-3
• MF: C₄H₇FO
• MW: 90.0961849689484
• CID: 1521042
• PubChem ID: 13610083
• Update Time: 2025-04-21

4-fluorobutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-fluoro-
• 4-fluorobutan-2-one
• 1-fluorobutan-3-one
• JLBBYMYIYLJFFN-UHFFFAOYSA-N
• 4-fluoro-2-butanone
• 461-48-3
• 4-Fluoro-butan-2-one
• EN300-1849012

• Inchi： 1S/C4H7FO/c1-4(6)2-3-5/h2-3H2,1H3
• InChI Key： JLBBYMYIYLJFFN-UHFFFAOYSA-N
• SMILES： FCCC(C)=O

Computed Properties

• Exact Mass: 90.04811
• Monoisotopic Mass: 90.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 17.07